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Compound of Interest

Compound Name: Methyl 2,4-difluorobenzoate

Cat. No.: B035433 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Methyl 2,4-difluorobenzoate in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance.

Hazard Identification and Safety Data
Methyl 2,4-difluorobenzoate is a combustible liquid that poses several health risks. It is

harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3] It

may also cause respiratory irritation.[2]

Key Safety and Physical Properties:
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Property Value Source

CAS Number 106614-28-2 [1][4]

Molecular Formula C₈H₆F₂O₂ [1][2]

Molecular Weight 172.13 g/mol [2]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 128-129 °C [1][5]

Density 1.384 g/mL at 25 °C [1][5]

Flash Point 82 °C (179.6 °F) - closed cup [1]

Hazard Class
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Dam. 1, STOT SE 3
[1][2]

Personal Protective Equipment (PPE)
Before handling Methyl 2,4-difluorobenzoate, ensure the following personal protective

equipment is worn to minimize exposure:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1] Standard laboratory

eyeglasses are not sufficient.

Hand Protection: Use appropriate chemical-resistant gloves.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[4]

Respiratory Protection: Use in a well-ventilated area, such as a laboratory fume hood.[6] If

ventilation is inadequate or for larger spills, a respirator with a type ABEK (EN14387) filter is

recommended.[1]

First-Aid Procedures
In case of accidental exposure, immediate action is necessary:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.[4] Seek immediate medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

Remove contaminated clothing. If irritation occurs, seek medical attention.[7]

Ingestion: Rinse mouth with water.[3][4] Do not induce vomiting. Call a poison control center

or doctor if you feel unwell.[3]

Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[4]

Accidental Release Measures
Should a spill occur, follow these steps to contain and clean the affected area:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation, preferably using a fume hood.

Contain Spill: For liquid spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the substance.[7]

Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled

container for chemical waste disposal.[4][7]

Decontaminate: Clean the spill area thoroughly to remove any residual contamination.

Prevent Environmental Release: Do not allow the substance to enter drains, water courses,

or the soil.[6][7]

Step-by-Step Disposal Protocol
Methyl 2,4-difluorobenzoate must be disposed of as hazardous chemical waste. It should

never be mixed with general waste or poured down the drain.

Waste Collection:
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Place all materials contaminated with Methyl 2,4-difluorobenzoate, including unused

product, reaction residues, and spill cleanup materials, into a designated and clearly

labeled hazardous waste container.

Ensure the container is compatible with the chemical, properly sealed, and stored in a

cool, dry, well-ventilated area away from ignition sources.[4]

Engage a Licensed Disposal Company:

The disposal of this chemical waste must be handled by a licensed hazardous material

disposal company.[6]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

Method of Disposal:

The preferred method of disposal is typically high-temperature incineration in a facility

equipped with an afterburner and scrubber to neutralize harmful combustion byproducts.

[6]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

have all necessary hazard information.

Regulatory Compliance:

Ensure that all disposal activities comply with federal, state, and local environmental

regulations.[6] Your EHS office will be the primary resource for ensuring compliance.
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Waste Generation

Initial Assessment & Containment

Handling & Disposal Actions
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Caption: Workflow for the safe disposal of Methyl 2,4-difluorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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